Cas no 35977-78-7 (3-(Methoxycarbonyl)naphthalene-2-carboxylic acid)

• Product Name: 3-(Methoxycarbonyl)naphthalene-2-carboxylic acid
• CAS No: 35977-78-7
• MF: C₁₃H₁₀O₄
• MW: 230.216104030609
• CID: 4646187
• Update Time: 2025-05-20

3-(Methoxycarbonyl)naphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Methoxycarbonyl)naphthalene-2-carboxylic acid
• 3-(Methoxycarbonyl)-2-naphthoic acid
• 3-methoxycarbonylnaphthalene-2-carboxylic acid

• Inchi： 1S/C13H10O4/c1-17-13(16)11-7-9-5-3-2-4-8(9)6-10(11)12(14)15/h2-7H,1H3,(H,14,15)
• InChI Key： OTUHUQRLOGKXJT-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C2C=CC=CC2=CC=1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 2.4
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 3-(Methoxycarbonyl)naphthalene-2-carboxylic acid

Recent Advances in the Application of 3-(Methoxycarbonyl)naphthalene-2-carboxylic acid (CAS: 35977-78-7) in Chemical Biology and Pharmaceutical Research

3-(Methoxycarbonyl)naphthalene-2-carboxylic acid (CAS: 35977-78-7) is a naphthalene derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, including fluorescent probes, enzyme inhibitors, and drug candidates. Recent studies have explored its potential in targeted drug delivery systems, where its unique chemical properties enable precise interactions with biological targets. The growing interest in this compound underscores its importance in advancing therapeutic innovations and diagnostic tools.

One of the most notable applications of 3-(Methoxycarbonyl)naphthalene-2-carboxylic acid is its role in the development of fluorescent probes for cellular imaging. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a fluorophore in tracking intracellular processes, particularly in cancer cells. The study highlighted the compound's high photostability and low cytotoxicity, making it an ideal candidate for long-term imaging studies. Additionally, its ability to form stable conjugates with biomolecules has opened new avenues for real-time monitoring of enzymatic activities and protein-protein interactions.

In the realm of drug discovery, 3-(Methoxycarbonyl)naphthalene-2-carboxylic acid has been utilized as a scaffold for designing novel enzyme inhibitors. A recent preprint on bioRxiv detailed its incorporation into a series of inhibitors targeting the SARS-CoV-2 main protease. The researchers reported that derivatives of this compound exhibited nanomolar inhibitory activity, with one candidate showing promise in preclinical trials. These findings suggest that 35977-78-7-based compounds could play a pivotal role in addressing emerging viral threats, particularly in the context of antiviral drug resistance.

Beyond its therapeutic potential, this compound has also been investigated for its role in material science. A 2024 study in ACS Applied Materials & Interfaces explored its use in the fabrication of organic semiconductors. The researchers found that the compound's conjugated π-system and electron-withdrawing carboxyl group contributed to enhanced charge transport properties, making it suitable for optoelectronic applications. This interdisciplinary approach highlights the compound's versatility and its potential to bridge gaps between chemistry, biology, and materials engineering.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of 3-(Methoxycarbonyl)naphthalene-2-carboxylic acid derivatives. Recent work published in Organic Process Research & Development has addressed these issues by developing a more efficient catalytic process for its production. The new method reduces the reliance on hazardous reagents and improves yield, paving the way for large-scale applications. Such innovations are critical for translating laboratory findings into commercially viable products.

In conclusion, 3-(Methoxycarbonyl)naphthalene-2-carboxylic acid (CAS: 35977-78-7) continues to be a focal point in chemical biology and pharmaceutical research. Its diverse applications—from fluorescent imaging to drug development and material science—underscore its significance in advancing scientific and medical frontiers. Future research should focus on further elucidating its mechanistic pathways and exploring its potential in combination therapies. As the field evolves, this compound is poised to remain a key player in the development of next-generation therapeutics and diagnostics.